Cas no 847491-98-9 (3-(2-chloro-5-fluorophenyl)propanenitrile)

3-(2-Chloro-5-fluorophenyl)propanenitrile is a fluorinated aromatic nitrile compound with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a chloro-fluorophenyl group and a nitrile-functionalized propyl chain, offering versatility as an intermediate in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The electron-withdrawing effects of the chloro and fluoro substituents enhance reactivity in electrophilic aromatic substitutions, while the nitrile group provides a handle for further functionalization. This compound is particularly valued for its stability under standard conditions and its compatibility with a range of catalysts and reagents. It is commonly employed in the development of bioactive molecules, including potential drug candidates and crop protection agents.

3-(2-chloro-5-fluorophenyl)propanenitrile structure

847491-98-9 structure

Product Name:3-(2-chloro-5-fluorophenyl)propanenitrile

CAS No:847491-98-9

MF:C₉H₇ClFN

MW:183.609984636307

MDL:MFCD28826704

CID:3374628

PubChem ID:23120982

Update Time:2025-06-20

3-(2-chloro-5-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- BENZENEPROPANENITRILE, 2-CHLORO-5-FLUORO-
- 3-(2-chloro-5-fluorophenyl)propanenitrile
- SCHEMBL5422243
- EN300-1965253
- 847491-98-9
- OJFGNAXYHDBYFW-UHFFFAOYSA-N
- 2-Chloro-5-fluorophenylpropanenitrile
- MDL： MFCD28826704
- Inchi： 1S/C9H7ClFN/c10-9-4-3-8(11)6-7(9)2-1-5-12/h3-4,6H,1-2H2
- InChI Key： OJFGNAXYHDBYFW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1CCC#N)F

Computed Properties

Exact Mass: 183.0251051Da
Monoisotopic Mass: 183.0251051Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 23.8Å²

3-(2-chloro-5-fluorophenyl)propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1965253-0.05g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	0.05g	$468.0	2023-09-17
Enamine	EN300-1965253-0.1g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	0.1g	$490.0	2023-09-17
Enamine	EN300-1965253-0.25g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	0.25g	$513.0	2023-09-17
Enamine	EN300-1965253-0.5g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	0.5g	$535.0	2023-09-17
Enamine	EN300-1965253-1.0g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	1g	$813.0	2023-06-03
Enamine	EN300-1965253-2.5g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	2.5g	$1089.0	2023-09-17
Enamine	EN300-1965253-5.0g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	5g	$2360.0	2023-06-03
Enamine	EN300-1965253-10.0g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	10g	$3500.0	2023-06-03
Enamine	EN300-1965253-1g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	1g	$557.0	2023-09-17
Enamine	EN300-1965253-5g	3-(2-chloro-5-fluorophenyl)propanenitrile	847491-98-9	5g	$1614.0	2023-09-17